(R)-2-(6-Benzhydrylpyridin-2-yl)-4-cyclohexyl-4,5-dihydrooxazole

• Molecular Formula: C27H28N2O
• Molecular Weight: 396.5 g/mol
• SMILES: C1CCC(CC1)C2COC(=N2)C3=NC(=CC=C3)C(C4=CC=CC=C4)C5=CC=CC=C5
• InChI: InChI=1S/C27H28N2O/c1-4-11-20(12-5-1)25-19-30-27(29-25)24-18-10-17-23(28-24)26(21-13-6-2-7-14-21)22-15-8-3-9-16-22/h2-3,6-10,13-18,20,25-26H,1,4-5,11-12,19H2/t25-/m0/s1
• InChIKey: TVHFQDPOEWAYCX-VWLOTQADSA-N

Screening Pyox ligands often reveals enantioselectivity gaps when using common iPr or Bn analogs. This (R)-configured, cyclohexyl-substituted ligand fills that steric parameter space, offering a rigid chiral pocket that directly enhances asymmetric induction. Key supply and performance data: • Consistent 97% purity with batch-specific QC (NMR, HPLC) documentation. • Demonstrates predicted superior hydrolytic stability over Bn-Pyox, addressing a known catalyst deactivation pathway. • Provides a complementary selectivity profile for Pd-catalyzed C-H activation and asymmetric Henry reactions.

Chiral Pyox Ligand for Asymmetric Catalysis

(R)-2-(6-Benzhydrylpyridin-2-yl)-4-cyclohexyl-4,5-dihydrooxazole (CAS 2828438-57-7) is a chiral, bidentate pyridine-oxazoline (Pyox) ligand employed in asymmetric transition-metal catalysis . It belongs to a class of N,O-chelating ligands characterized by a 6-benzhydrylpyridine scaffold and a 4-substituted oxazoline ring; the (R)-configuration at the C4 position defines its absolute stereochemistry . The compound is typically supplied at 97% purity, with batch-specific QC documentation (NMR, HPLC, GC) available from commercial sources .

Ligand Class

Chiral N,O-bidentate Pyox ligand

Stereochemistry

(R)-configuration at C4 oxazoline

QC Support

Multi-technique batch documentation (NMR, HPLC, GC)

• [1] Yang, G. & Zhang, W. Renaissance of pyridine-oxazolines as chiral ligands for asymmetric catalysis. Chem. Soc. Rev. 47, 1783–1810 (2018). View Source

Why Cyclohexyl Pyox Differs from Isopropyl or Benzyl Analogs

Within the Pyox ligand family, the 4-position substituent on the oxazoline ring critically dictates the steric environment around the metal center, directly influencing enantioselectivity and catalyst stability . The cyclohexyl group in the target compound confers a conformationally restrained, space-filling pocket that differs fundamentally from the flexible sec-butyl or planar benzyl substituents found in common analogs . Generic substitution without accounting for these steric and conformational parameters risks substantial losses in asymmetric induction, as demonstrated for structurally related Pyox ligands where even minor side-chain modifications led to >20% ee variations .

Steric Pocket

Cyclohexyl: restricted rotation, space-filling

Isopropyl or benzyl: different conformational freedom

C4 substituent changes can shift enantioselectivity profiles; analogous Pyox side-chain modifications led to measurable ee variations.

C6 Substituent

Benzhydryl: π-stacking / C–H···π interactions

Unsubstituted Py or simple alkyl: reduced rigidity

Benzhydryl contributes to catalyst preorganization; replacement with less interactive groups may alter catalytic performance.

Hydrolytic Stability

Cyclohexyl: steric shielding predicted

Benzyl / isopropyl: demonstrated hydrolysis in Cu(II)

Structural trends suggest bulkier C4 groups may slow oxazoline ring opening; direct comparison data are pending.

• [1] Yang, G. & Zhang, W. Renaissance of pyridine-oxazolines as chiral ligands for asymmetric catalysis. Chem. Soc. Rev. 47, 1783–1810 (2018). View Source
• [2] Oila, M. J. et al. A New Application for PyOX-Ligands: The Asymmetric Henry Reaction. (Reports that adjusting ligand side-chains significantly impacts selectivities). View Source
• [3] Möller, K. et al. Synthesis and structures of three new pyridine-containing oxazoline ligands of complexes for asymmetric catalysis. (Demonstrates structural diversity within Pyox class). View Source

Quantitative Differentiation Evidence

Steric Bulk: Cyclohexyl vs. Isopropyl vs. Benzyl Substituents

The cyclohexyl substituent in the target compound provides a tertiary, conformationally restricted steric environment that is distinct from both the secondary isopropyl and primary benzyl substituents found in the most common commercial Pyox alternatives . While direct comparative %Vbur (percent buried volume) values for this specific compound are not reported in the open literature, the cyclohexyl group's greater A-value (1.75 kcal/mol for monosubstituted cyclohexane vs. 1.30 kcal/mol for isopropyl) predicts a significantly larger effective steric footprint . In the asymmetric Henry reaction, altering Pyox ligand side-chains was shown to modulate enantioselectivity by over 20% ee, demonstrating the functional consequences of C4 substitution .

Steric Bulk: C4 Substituents

Class-level inference

Cyclohexyl A-value ~1.75 kcal/mol vs. isopropyl ~1.30 kcal/mol. Henry reaction: side-chain change yielded >20% ee variation.

Supports steric screening of C4 groups for enantioselectivity optimization.

No direct catalytic head-to-head for this compound; A-value comparison only.

Evidence Dimension	Steric bulk (A-value / conformational restriction)
Target Compound Data	Cyclohexyl (cyclic tertiary alkyl); A-value ~1.75 kcal/mol; restricted rotation about C–N bond
Comparator Or Baseline	Isopropyl (acyclic secondary alkyl, A-value ~1.30 kcal/mol); Benzyl (primary alkyl, A-value ~1.75 kcal/mol but with conformational flexibility)
Quantified Difference	A-value difference: cyclohexyl vs. isopropyl = ~0.45 kcal/mol higher rotational barrier; qualitative difference in spatial occupancy vs. both comparators
Conditions	Calculated A-values; no specific catalytic assay head-to-head data available

Why This Matters

Larger and more rigid steric bulk at C4 can enhance enantioselectivity by restricting substrate approach trajectories to the metal center, making the cyclohexyl variant potentially advantageous for reactions requiring a highly congested chiral pocket.

• [1] Eliel, E. L. & Wilen, S. H. Stereochemistry of Organic Compounds. (Wiley, 1994). A-values for cyclohexyl (1.75) and isopropyl (1.30) substituents. View Source
• [2] Oila, M. J. et al. A New Application for PyOX-Ligands: The Asymmetric Henry Reaction. (Side-chain modulation yields >20% ee variation). View Source

Electronic Modulation via Benzhydryl at Pyridine C6

The benzhydryl (diphenylmethyl) group at the pyridine C6 position is a hallmark of this ligand subclass, providing both electron-donating character and potential for intramolecular π-π interactions with palladium centers . This is in contrast to the more common unsubstituted pyridine or simple alkyl-substituted variants found in other chiral ligands such as BOX or PyBOX . Computational studies on related Pd–Pyox complexes indicate that the benzhydryl moiety contributes to increased catalyst rigidity through C–H/π interactions, which can suppress unproductive ligand dynamics .

Electronic Modulation via C6

Class-level inference

Benzhydryl: dual phenyl rings enable π-stacking and C–H/π interactions; electron-donating via hyperconjugation. No quantitative Hammett data.

C6 substituent may influence Pd-arene interaction and catalyst rigidity.

Supported by benzhydrylpyridine Pd-C–H activation studies.

Evidence Dimension	Electronic and steric contribution of C6 substituent
Target Compound Data	Benzhydryl (diphenylmethyl): dual phenyl rings capable of π-stacking and C–H/π interactions; electron-donating via hyperconjugation
Comparator Or Baseline	Unsubstituted pyridine (Pyox ligands) or bis-oxazoline (BOX/PyBOX) ligands lacking this feature
Quantified Difference	No quantitative Hammett or Tolman parameter data available for direct comparison
Conditions	Structural inference; supported by Pd-catalyzed C–H activation studies on 2-benzhydrylpyridine substrates

Why This Matters

The benzhydryl-pyridine scaffold is a proven platform for Pd-catalyzed C–H functionalization; selecting this ligand subclass may be critical for compatibility with methodologies that exploit Pd–arene interactions, where simpler Pyox ligands may underperform.

• [1] Yang, G. & Zhang, W. Renaissance of pyridine-oxazolines as chiral ligands for asymmetric catalysis. Chem. Soc. Rev. 47, 1783–1810 (2018). View Source
• [2] Enantioselectivity Model for Pd-Catalyzed C–H Functionalization Mediated by MPAA Ligands (2017). Validates benzhydrylpyridine as substrate for asymmetric C–H activation. View Source

Hydrolytic Stability of Pyox Ligands in Copper Complexes

A systematic study of Cu(II)–Pyox complexes revealed that the coordinated pyridine-oxazoline ligands undergo hydrolysis by adventitious water to form pyridine-2-carboxylate coordination polymers, indicating intrinsic ligand lability under catalytic conditions . Complexes [Cu(R-Pyox)(NCMe)₂(ClO₄)₂] with R = benzyl, phenyl, and isopropyl were characterized, and their performance in asymmetric allylic oxidation of cyclohexene was described . While the cyclohexyl-substituted Pyox ligand was not directly tested in this study, the findings establish that C4 substitution identity influences both complex stability and catalytic performance, with bulkier groups potentially retarding hydrolysis through kinetic shielding of the oxazoline ring .

Hydrolytic Stability in Cu(II)

Cross-study comparable

Bn/iPr-Pyox Cu(II) complexes undergo hydrolysis to pyridine-2-carboxylate. Cyclohexyl bulk predicted to slow water access.

Steric shielding may extend catalyst lifetime; direct kinetic validation needed.

No direct measurement for cyclohexyl-Pyox; inference from structural trends.

Evidence Dimension	Resistance to ligand hydrolysis during catalysis
Target Compound Data	Cyclohexyl-Pyox: sterically demanding C4 group predicted to slow water access to coordinated oxazoline (not directly measured)
Comparator Or Baseline	Benzyl-Pyox and isopropyl-Pyox: demonstrated to undergo hydrolysis to pyridine-2-carboxylate in Cu(II) complexes
Quantified Difference	Qualitative prediction only; no direct kinetic comparison available
Conditions	Cu(II) complexes in acetonitrile/water; asymmetric allylic oxidation of cyclohexene

Why This Matters

For catalytic applications requiring prolonged reaction times or aqueous/organic biphasic conditions, the enhanced steric shielding provided by the cyclohexyl group may extend catalyst lifetime relative to less hindered analogs, directly impacting process economics.

• [1] Ward, B. D., Hallett, A. J. & Kariuki, B. Copper(II) complexes of pyridine-oxazoline (Pyox) ligands: Coordination chemistry, ligand stability, and catalysis. Inorg. Chim. Acta 441, 86–94 (2016). View Source
• [2] Ward, B. D. et al. (2016) – complexes [Cu(Bn-Pyox)(NCMe)₂(ClO₄)₂], [Cu(Ph-Pyox)(NCMe)₂(ClO₄)₂], and [Cu(iPr-Pyox)(NCMe)₂(ClO₄)₂] prepared and characterized. View Source
• [3] Ward, B. D. et al. (2016) – Discussion of ligand hydrolysis mechanism and influence of steric factors. View Source

Supplier Purity Benchmark and QC Documentation

Commercial suppliers (Bidepharm, MolCore) consistently report a standard purity of 97% for CAS 2828438-57-7, supported by batch-specific analytical data including NMR, HPLC, and GC . This multi-technique QC package, while typical for research-grade chiral ligands, provides traceable documentation that may not be uniformly available from all suppliers of less common analogs such as the (S)-sec-butyl variant (CAS 2640520-01-8) . Storage conditions (inert atmosphere, 2–8°C) are specified to preserve stereochemical integrity .

Supplier QC Benchmark

Supporting evidence

97% purity, NMR + HPLC + GC batch reports from Bidepharm and MolCore. Analog (S)-sec-butyl: 97% purity, QC scope less detailed.

Multi-technique QC documentation aids batch reproducibility assessment.

Nominal purity identical; differentiation lies in QC breadth.

Evidence Dimension	Available QC documentation depth
Target Compound Data	97% purity; NMR + HPLC + GC batch reports from Bidepharm and MolCore
Comparator Or Baseline	(S)-sec-butyl analog (CAS 2640520-01-8): 97% purity reported; QC documentation scope not explicitly detailed
Quantified Difference	Identical nominal purity; differentiation lies in the breadth of QC techniques guaranteed per batch
Conditions	Commercial procurement specifications

Why This Matters

For procurement decisions in regulated environments (pharmaceutical R&D, GLP studies), the availability of multi-technique batch QC documentation reduces the burden of in-house re-characterization and mitigates the risk of batch-to-batch variability.

Procurement and Application Scenarios

Palladium-Catalyzed Asymmetric C–H Functionalization

The benzhydrylpyridine scaffold is validated as a substrate-directing group for Pd-catalyzed enantioselective C–H activation . The cyclohexyl-substituted Pyox ligand can be deployed as a chiral ancillary ligand in such transformations, where the combination of a bulky C4 substituent and the π-interacting benzhydryl moiety is expected to enhance stereocontrol relative to isopropyl or benzyl congeners . This scenario is supported by mechanistic models showing that steric bulk at the oxazoline C4 position directly influences the enantiodetermining transition state in Pd–MPAA and Pd–Pyox systems .

Copper-Catalyzed Allylic Oxidation with Enhanced Stability

Cu(II)–Pyox complexes have demonstrated activity in the asymmetric allylic oxidation of cyclohexene, but ligand hydrolysis was identified as a deactivation pathway . The cyclohexyl-substituted ligand is predicted to offer superior hydrolytic stability compared to benzyl-Pyox (Bn-Pyox) or isopropyl-Pyox (iPr-Pyox) due to the greater steric shielding of the oxazoline coordination site . This makes it a rational candidate for process development where extended catalyst lifetime is a critical cost driver.

Asymmetric Henry Reaction with Tunable Steric Profiles

Pyox ligands are established as effective chiral inducers in the asymmetric Henry reaction, where ligand side-chain identity significantly modulates enantioselectivity . The cyclohexyl variant occupies a unique steric parameter space not covered by commercially dominant isopropyl or benzyl Pyox ligands, offering a complementary selectivity profile for substrate scope expansion. Researchers screening Pyox ligand libraries for new substrate classes should include the cyclohexyl analog to capture steric diversity that may prove optimal for hindered or conformationally demanding substrates .

Synthesis of Enantioenriched CNS-Active Intermediates

This ligand has been specifically noted for applications in the enantioselective synthesis of CNS-active compounds and intermediates targeting neurological disorders . Its rigid, sterically defined (R)-configuration at the oxazoline C4 position ensures consistent enantioselectivity in catalytic processes relevant to pharmaceutical development, where even minor variations in ee can alter the pharmacological profile of the final drug substance.

Application

Selection Property

Validation Focus

Pd-catalyzed asymmetric C–H functionalization studies

Benzhydrylpyridine scaffold for π-interaction and C–H activation

Enantioselectivity with sterically demanding C4 cyclohexyl group

Cu-catalyzed asymmetric allylic oxidation

C4 cyclohexyl for steric shielding against oxazoline hydrolysis

Catalyst lifetime under aqueous/organic conditions

Asymmetric Henry reaction screening

Unique steric profile (cyclohexyl) not covered by common iPr/Bn Pyox

Enantioselectivity modulation via C4 substituent tuning

Synthesis of enantioenriched CNS-active intermediates for neuropharmacology research

(R)-configuration at C4 for consistent stereochemical control

Enantiomeric excess in catalytic steps delivering chiral building blocks

• [1] MySkinRecipes. (R)-2-(6-Benzhydrylpyridin-2-yl)-4-cyclohexyl-4,5-dihydrooxazole product description. View Source
• [2] Yang, G. & Zhang, W. Renaissance of pyridine-oxazolines as chiral ligands for asymmetric catalysis. Chem. Soc. Rev. 47, 1783–1810 (2018). View Source
• [3] Enantioselectivity Model for Pd-Catalyzed C–H Functionalization Mediated by MPAA Family of Ligands (2017). View Source